tetrahydro-2-thioxo-4(1H)-Pyrimidinone
Overview
Description
2-sulfanyl-2,3-dihydro-1H-pyrimidin-4-one is an organonitrogen heterocyclic compound and an organic heteromonocyclic compound.
Scientific Research Applications
Antitumor Activity
- Tetrahydro-2-thioxo-4(1H)-Pyrimidinone derivatives have shown potent antitumor activity against various cancer cell lines, including liver and breast cancer cells (Edrees & Farghaly, 2017).
Antibacterial and Antifungal Activities
- Some synthesized compounds of this compound exhibit significant antibacterial activity against E. coli and S. aureus cultures (Quy et al., 2022).
Anti-inflammatory Activity
- Novel pyrimidine-pyridine hybrids containing this compound have demonstrated effective anti-inflammatory effects and lower ulcerogenic liability compared to traditional drugs (Abdelgawad, Bakr, & Azouz, 2018).
Antiviral Activity
- Tetrahydro-2(1H)-Pyrimidinone derivatives have been found to be active against various viral groups, including influenza and Semliki Forest virus (Galabov et al., 1984).
Synthesis of Novel Compounds
- The compound has been used in the synthesis of complex heterocyclic compounds, which have applications in pharmaceuticals and materials science (Shawali et al., 2002).
Cytotoxic Activities
- Some novel heterocycles employing this compound have shown promising cytotoxic and antimicrobial activities (Ramadan, El‐Helw, & Sallam, 2019).
Platelet Antiaggregating and Other Activities
- Certain derivatives of this compound have demonstrated platelet antiaggregating activity, as well as antiinflammatory, antiarrhythmic, and antihyperlipidemic activities (Ranise et al., 1994).
Properties
IUPAC Name |
2-sulfanylidene-1,3-diazinan-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2OS/c7-3-1-2-5-4(8)6-3/h1-2H2,(H2,5,6,7,8) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWTRBTSBTPEKHZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=S)NC1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N2OS | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20873571 | |
Record name | Dihydro-2-thiouracil | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20873571 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.17 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5366-11-0 | |
Record name | Dihydro-2-thiouracil | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20873571 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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